Cas no 1269755-06-7 (6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane)

• Product Name: 6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane
• CAS No: 1269755-06-7
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 5564192
• PubChem ID: 86653912
• Update Time: 2025-06-08

6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane Chemical and Physical Properties

Names and Identifiers

• 6-(azidomethyl)-2,2-dimethyl-1,4-dioxane
• SCHEMBL16039360
• EN300-1627223
• 1269755-06-7
• 6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane

• Inchi： 1S/C7H13N3O2/c1-7(2)5-11-4-6(12-7)3-9-10-8/h6H,3-5H2,1-2H3
• InChI Key： LWSHRTXWKAIYBR-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])COCC1(C)C

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on 6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane

Introduction to 6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane (CAS No. 1269755-06-7) and Its Applications in Modern Chemical Biology

6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane, identified by the chemical identifier CAS No. 1269755-06-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the dioxane class of molecules, which are known for their versatility in synthetic chemistry and biological applications. The presence of an azidomethyl substituent in its molecular structure imparts distinctive reactivity, making it a valuable intermediate in the synthesis of complex biomolecules.

The 6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane molecule is characterized by a highly strained dioxane ring system, which enhances its reactivity in various chemical transformations. This strain is exploited in synthetic protocols where the compound serves as a precursor for introducing azido functional groups into target molecules. The azidomethyl moiety is particularly useful in cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, which are pivotal in constructing biaryl and heteroaryl compounds. These reactions are widely employed in pharmaceutical research to develop novel drug candidates.

In recent years, the application of 6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane has expanded into the realm of bioconjugation techniques. The azido group can be selectively modified via click chemistry, particularly through cycloaddition reactions with alkynes to form stable triazole derivatives. This property has been leveraged in the development of probes for imaging studies and in the synthesis of drug-drug conjugates (DDCs). Such conjugates are designed to enhance therapeutic efficacy by targeted delivery to specific biological sites.

One of the most compelling aspects of 6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane is its role in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are a class of molecular glues that induce degradation of disease-causing proteins through the ubiquitin-proteasome system. The compound’s ability to undergo facile functionalization allows researchers to incorporate azido groups at specific positions on target proteins or small molecules. This approach has been instrumental in generating high-affinity binders for proteins that were previously considered “undruggable.”

The synthesis of 6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane involves multi-step organic transformations that highlight its synthetic utility. The dioxane ring is typically constructed via epoxide ring-opening reactions or through intramolecular cyclization strategies. The introduction of the azidomethyl group is achieved through nucleophilic substitution or metal-catalyzed azide formation. These synthetic pathways underscore the compound’s importance as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of 6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane’s reactivity. Molecular modeling studies have revealed insights into how the strain within the dioxane ring influences its interaction with biological targets. These insights have guided the design of more efficient synthetic routes and have paved the way for novel applications in drug discovery.

The compound’s potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. For instance, derivatives of 6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane have been explored as precursors for polymer modification and as intermediates in the synthesis of specialty chemicals. The ability to functionalize dioxane derivatives opens up new avenues for creating advanced materials with tailored properties.

In conclusion,6-(Azidomethyl)-2,2-dimethyl-1,4-dioxane (CAS No. 1269755-06-7) represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its significance is expected to grow even further.